Cas no 681001-72-9 (1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-)
681001-72-9 structure
Product Name:1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-
CAS No:681001-72-9
MF:C14H8N4O6
MW:328.236522674561
CID:1729459
Update Time:2024-11-27
1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-
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- Inchi: 1S/C14H8N4O6/c19-14(20)13-12-10(16(15-13)8-4-2-1-3-5-8)6-9(17(21)22)7-11(12)18(23)24/h1-7H,(H,19,20)
- InChI Key: XINYYIUTCYRCRG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C2=C(C([N+]([O-])=O)=CC([N+]([O-])=O)=C2)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 328.04444
Experimental Properties
- Density: 1.69±0.1 g/cm3(Predicted)
- Melting Point: 216-219 °C
- Boiling Point: 520.0±50.0 °C(Predicted)
- PSA: 141.4
- pka: 0.07±0.10(Predicted)
1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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